![molecular formula C5H10O B3049299 1-Methylcyclobutanol CAS No. 20117-47-9](/img/structure/B3049299.png)
1-Methylcyclobutanol
Overview
Description
1-Methylcyclobutanol is a chemical compound with the molecular formula C5H10O . It has an average mass of 86.132 Da and a monoisotopic mass of 86.073166 Da .
Synthesis Analysis
The synthesis of this compound involves the reaction of cyclobutanone with 3M MeMgBr/diethyl ether. The reaction mixture is stirred for 3 hours at 0°C, then poured over cooled iN HCl and extracted twice with ether. The product is dried (Na2SO4), filtered, and concentrated to afford this compound with a yield of 99% .Molecular Structure Analysis
The molecular structure of this compound consists of a cyclobutanol ring with a methyl group attached to one of the carbon atoms . The structure is planar due to the presence of two sp2 hybridized carbon atoms in the ring .Chemical Reactions Analysis
One of the known chemical reactions involving this compound is its dehydration, which yields 1-methylcyclobut-1-ene as the major product . This reaction is thermodynamically favored over the formation of methylenecyclobutane .Physical And Chemical Properties Analysis
This compound has a density of 1.0±0.1 g/cm3, a boiling point of 111.3±8.0 °C at 760 mmHg, and a vapor pressure of 11.9±0.4 mmHg at 25°C . It has a flash point of 33.7±10.9 °C and an index of refraction of 1.483 . The compound has one hydrogen bond acceptor and one hydrogen bond donor .Scientific Research Applications
Chemical Reactions and Intermediates
1-Methylcyclobutanol has been studied for its role in various chemical reactions and as an intermediate in the synthesis of other compounds. For instance, it is involved in carbonium ion reactions with different derivatives, providing insights into classical carbonium ions and substituted “bicyclobutonium” ion intermediates (Cox, Caserio, Silver, & Roberts, 1961). It's also a key product in the oxidation reactions with Pb(IV) and Mn(III) compounds, yielding various ketones (Kapustina & Nikishin, 1992).
Synthesis Processes
The development of scalable and stereoselective processes for the preparation of methylcyclobutanol-pyridyl ether showcases the compound's importance in synthetic chemistry. Key aspects include stereochemistry control and application in large-scale synthesis (Kuethe et al., 2017). Furthermore, methylenecyclobutanols, easily obtained from this compound, serve as starting materials for preparing polycyclic cyclopentane derivatives (Jamart-Grégoire et al., 1993).
Plant Growth and Preservation
Research on 1-Methylcyclopropene (1-MCP), a related compound, has shown significant implications in plant growth and food preservation. It extends the shelf life of various fruits and vegetables, including broccoli, by influencing antioxidant enzymes and health-promoting compounds (Yuan, Sun, Yuan, & Wang, 2010). The effects of 1-MCP on fruits such as apples, bananas, and tomatoes have been extensively studied, indicating its potential for commercial use in maintaining product quality (Watkins, 2006).
Environmental Impact
Studies have also explored the environmental impact of related compounds like 1-methylcyclopropene on human health. For instance, global DNA hypomethylation in Greenlandic Inuit was associated with high serum levels of persistent organic pollutants, hinting at potential epigenetic effects (Rusiecki et al., 2008).
Polymer Deposition
This compound derivatives have been utilized in laser-induced thermolysis for the gas-phase deposition of organosilicon polymers, demonstrating a selective method for polymer formation (Pola, Chvalovský, Volnina, & Gusel'nikov, 1988).
Mechanism of Action
1-Methylcyclobutanol, also known as 1-methylcyclobutan-1-ol, is a chemical compound with the molecular formula C5H10O
Result of Action
The compound’s safety data sheet indicates that it may cause skin and eye irritation, and may also cause respiratory irritation . These effects suggest that the compound may interact with cellular components in the skin, eyes, and respiratory system.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the compound’s safety data sheet advises against exposure to heat, hot surfaces, sparks, open flames, and other ignition sources . These precautions suggest that the compound may be flammable and that its stability and reactivity may be influenced by environmental conditions.
properties
IUPAC Name |
1-methylcyclobutan-1-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O/c1-5(6)3-2-4-5/h6H,2-4H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQWVUKFABWSFJD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC1)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90173934 | |
Record name | 1-Methylcyclobutanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90173934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
86.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20117-47-9 | |
Record name | 1-Methylcyclobutanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020117479 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Methylcyclobutanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90173934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methylcyclobutan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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